Cas no 1361574-23-3 (2,3-Bis(2,3,6-trichlorophenyl)-5-fluoropyridine)

• Product Name: 2,3-Bis(2,3,6-trichlorophenyl)-5-fluoropyridine
• CAS No: 1361574-23-3
• MF: C₁₇H₆Cl₆FN
• MW: 455.952641963959
• CID: 4966835
• Update Time: 2025-07-17

2,3-Bis(2,3,6-trichlorophenyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,3,6-trichlorophenyl)-5-fluoropyridine

• Inchi： 1S/C17H6Cl6FN/c18-9-1-3-11(20)15(22)13(9)8-5-7(24)6-25-17(8)14-10(19)2-4-12(21)16(14)23/h1-6H
• InChI Key： SUBGAXWLSNMVIA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CC(=CN=C1C1C(=CC=C(C=1Cl)Cl)Cl)F)Cl)Cl

Computed Properties

• Exact Mass: 454.858593 g/mol
• Monoisotopic Mass: 452.861544 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 12.9
• Molecular Weight: 455.9

Additional information on 2,3-Bis(2,3,6-trichlorophenyl)-5-fluoropyridine

Recent Advances in the Study of 2,3-Bis(2,3,6-trichlorophenyl)-5-fluoropyridine (CAS: 1361574-23-3)

The compound 2,3-Bis(2,3,6-trichlorophenyl)-5-fluoropyridine (CAS: 1361574-23-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trichlorophenyl and fluoropyridine moieties, has shown promising potential in various applications, including drug development and material science. Recent studies have focused on elucidating its synthesis pathways, physicochemical properties, and biological activities, providing a foundation for further exploration.

One of the key advancements in the study of this compound is its synthesis via a multi-step process involving palladium-catalyzed cross-coupling reactions. Researchers have optimized the reaction conditions to achieve higher yields and purity, which is critical for its application in pharmaceutical formulations. The compound's stability under various environmental conditions has also been investigated, revealing its robustness in both acidic and basic media, making it a viable candidate for further drug development.

In terms of biological activity, preliminary studies have demonstrated that 2,3-Bis(2,3,6-trichlorophenyl)-5-fluoropyridine exhibits moderate inhibitory effects on certain enzymatic pathways, particularly those involved in inflammatory responses. This suggests its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its fluoropyridine moiety has been linked to enhanced bioavailability and metabolic stability, which are desirable traits in drug candidates.

Further research has explored the compound's interactions with biological macromolecules, such as proteins and nucleic acids. Molecular docking studies have revealed that it can bind to specific active sites of target proteins, potentially modulating their function. These findings open new avenues for the design of targeted therapies, particularly in diseases where protein dysfunction plays a critical role.

Despite these promising results, challenges remain in the practical application of 2,3-Bis(2,3,6-trichlorophenyl)-5-fluoropyridine. Issues such as solubility in aqueous solutions and potential toxicity at higher concentrations need to be addressed. Ongoing research is focused on derivatization strategies to improve these properties while retaining the compound's beneficial activities.

In conclusion, the recent studies on 2,3-Bis(2,3,6-trichlorophenyl)-5-fluoropyridine (CAS: 1361574-23-3) highlight its potential as a versatile compound in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for further investigation and development. Future research should focus on optimizing its pharmacological profile and exploring its applications in therapeutic interventions.